Cas no 885-82-5 (4-Hydroxy-3-nitrobiphenyl)

4-Hydroxy-3-nitrobiphenyl structure
4-Hydroxy-3-nitrobiphenyl structure
4-Hydroxy-3-nitrobiphenyl
885-82-5
C12H9NO3
215.204763174057
MFCD00014694
40195
87573879

4-Hydroxy-3-nitrobiphenyl Properties

Names and Identifiers

    • 3-Nitro-[1,1'-biphenyl]-4-ol
    • 4-Hydroxy-3-nitrobiphenyl
    • 2-Nitro-4-phenylphenol
    • 4-Hydroxy-3-Nitrodiphenyl
    • 3-Nitrobiphenyl-4-ol
    • 3-Nitro[1,1'-biphenyl]-4-ol
    • 3-Nitro(1,1'-biphenyl)-4-ol
    • JDDNJJBXFOLPKX-UHFFFAOYSA-N
    • 2-nitro-4-phenyl-phenol
    • NSC95810
    • Nitrophenylphenol; 98%
    • 3-nitro-4-hydroxybiphenyl
    • 1848AF
    • SBB067202
    • 3-Nitro[1,1'-biphenyl]-4-ol #
    • VZ29188
    • [
    • 3-Nitro[1,1′-biphenyl]-4-ol (ACI)
    • 4-Biphenylol, 3-nitro- (8CI)
    • Phenol, 2-nitro-4-phenyl- (6CI, 7CI)
    • 2-Nitro-p-phenylphenol
    • 3-Nitro-4-biphenylol
    • 4-Phenyl-2-nitrophenol
    • NSC 95810
    • DTXCID30159575
    • DB-057085
    • (1,1'-Biphenyl)-4-ol, 3-nitro-
    • biphenyl-4-ol, 3-nitro-
    • ARF4GZ3MF3
    • SCHEMBL3559913
    • N0560
    • EC 212-946-3
    • DTXSID30237084
    • NSC-95810
    • CS-0186847
    • UNII-ARF4GZ3MF3
    • Z819948522
    • EN300-54994
    • BS-49186
    • NS00009853
    • AKOS009158607
    • EINECS 212-946-3
    • MFCD00014694
    • D91729
    • 885-82-5
    • [1,1'-Biphenyl]-4-ol, 3-nitro-
    • CCRIS 5769
    • +Expand
    • MFCD00014694
    • JDDNJJBXFOLPKX-UHFFFAOYSA-N
    • 1S/C12H9NO3/c14-12-7-6-10(8-11(12)13(15)16)9-4-2-1-3-5-9/h1-8,14H
    • [O-][N+](C1C(O)=CC=C(C2C=CC=CC=2)C=1)=O
    • 2331623

Computed Properties

  • 215.05800
  • 1
  • 3
  • 1
  • 215.058243
  • 16
  • 245
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 3.7
  • 4
  • 0
  • 66

Experimental Properties

  • 3.49060
  • 66.05000
  • 1.637
  • 338.5°C at 760 mmHg
  • 67.0 to 70.0 deg-C
  • 145.1°C
  • Not determined
  • Not determined
  • 1.304

4-Hydroxy-3-nitrobiphenyl Security Information

4-Hydroxy-3-nitrobiphenyl Customs Data

  • 2907199090
  • China Customs Code:

    2907199090

    Overview:

    2907199090 Other monophenols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2907199090 other monophenols VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

4-Hydroxy-3-nitrobiphenyl Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003LYX-1g
3-Nitro-[1,1'-biphenyl]-4-ol
885-82-5 95%
1g
$12.00 2024-04-20
A2B Chem LLC
AB67641-1g
3-Nitro-[1,1'-biphenyl]-4-ol
885-82-5 95%
1g
$11.00 2024-04-19
Aaron
AR003M79-1g
3-Nitro-[1,1'-biphenyl]-4-ol
885-82-5 95%
1g
$10.00
abcr
AB139503-25 g
2-Nitro-4-phenylphenol, 95%; .
885-82-5 95%
25g
€108.10 2023-05-09
Alichem
A019122604-500g
3-Nitro-[1,1'-biphenyl]-4-ol
885-82-5 95%
500g
$477.00 2023-08-31
Ambeed
A595102-1g
3-Nitro-[1,1'-biphenyl]-4-ol
885-82-5 95%
1g
$15.0
Enamine
EN300-54994-0.05g
2-nitro-4-phenylphenol
885-82-5 100%
0.05g
$19.0 2023-04-20
eNovation Chemicals LLC
D749325-25g
3-Nitro-[1,1'-biphenyl]-4-ol
885-82-5 95%
25g
$205 2022-09-08
TRC
H950965-250mg
4-Hydroxy-3-nitrobiphenyl
885-82-5
250mg
$ 50.00 2022-06-04
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
L02773-10g
4-Hydroxy-3-nitrobiphenyl, 97%
885-82-5 97%
10g
¥1882.00 2023-03-01

4-Hydroxy-3-nitrobiphenyl Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: Citric acid ,  Sodium nitrite ,  Water Solvents: Hexane ;  180 min, rt
Reference
1,3-Dihalo-5,5-dimethylhydantoin or citric acid/NaNO2 as a heterogeneous system for the selective mononitration of phenols under mild conditions
Zolfigol, Mohammad A.; Ghaemi, Ezat; Madrakian, Elaheh; Choghamarani, Arash G., Mendeleev Communications, 2006, (1), 41-42

Synthetic Circuit 2

Reaction Conditions
1.1 Reagents: Silica (chlorinated) ,  Sodium nitrite ,  Water Solvents: Dichloromethane ;  30 min, rt
Reference
Silica chloride/NaNO2 as a novel heterogeneous system for the nitration of phenols under mild conditions
Zolfigol, Mohammad Ali; Shirini, Farhad; Chogamarani, Arash Ghorbani, Phosphorus, 2003, 178(9), 2019-2025

Synthetic Circuit 3

Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: Palladium diacetate ,  Triphenylphosphonium bromide (PEG-800 supported) Solvents: Water ;  1.5 h, 80 °C
Reference
The Suzuki cross-coupling reaction in pure water catalyzed by ligandless palladium using polyethylene glycol derivatives as surfactant
Xiang, Liu; Xiaohua, Zhao; Ming, Lu, Applied Organometallic Chemistry, 2013, 27(10), 615-618

Synthetic Circuit 4

Reaction Conditions
1.1 Catalysts: Tetrabutylammonium nitrite ,  Bromodimethylsulfonium bromide Solvents: Acetonitrile ;  1.5 h, rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  rt
Reference
Bromodimethylsulfonium bromide/tetrabutylammonium nitrite, an efficient catalyst mixture for the nitration of phenols
Akhlaghinia, Batool; Pourali, Alireza, Turkish Journal of Chemistry, 2010, 34(5), 753-759

Synthetic Circuit 5

Reaction Conditions
1.1 Reagents: Tetrabutylammonium bromide ,  Nitric acid Solvents: 1,2-Dichloroethane ,  Water ;  3 h, 20 °C
Reference
Nitration of Phenol and Substituted Phenols with Dilute Nitric Acid Using Phase-Transfer Catalysts
Joshi, Ashutosh V.; Baidoosi, Mubeen; Mukhopadhyay, Sudip; Sasson, Yoel, Organic Process Research & Development, 2003, 7(1), 95-97

Synthetic Circuit 6

Reaction Conditions
1.1 Reagents: 1,3,5-Triazine-2,4,6-triamine, nitrate (1:?) Catalysts: p-Toluenesulfonic acid Solvents: Acetone ;  1.5 h, rt
Reference
Melamine nitrate, a novel and efficient reagent for regioselective nitration of phenols
Chen, Yong-Qiang ; Jiang, Hong, Organic Chemistry International, 2011, 753142,

Synthetic Circuit 7

Reaction Conditions
1.1 Reagents: Silica ,  Sodium nitrite ,  Sodium bisulfate ,  Water Solvents: Dichloromethane
Reference
An efficient method for chemoselective nitration of phenols under mild and heterogeneous conditions
Zolfigol, Mohammad Ali; Madrakian, Elahe; Ghaemi, Ezat, Indian Journal of Chemistry, 2001, (12), 1191-1195

Synthetic Circuit 8

Reaction Conditions
1.1 Reagents: Sodium nitrate Catalysts: Iron oxide (Fe2O3) ;  30 min, rt
Reference
Highly efficient protocol for the aromatic compounds nitration catalyzed by magnetically recyclable core/shell nanocomposite
Maleki, Ali; Aghaei, Morteza; Paydar, Reza, Journal of the Iranian Chemical Society, 2017, 14(2), 485-490

Synthetic Circuit 9

Reaction Conditions
1.1 Reagents: Nitric acid Solvents: 1,2-Dichloroethane ,  Water ;  < 30 °C; 5 h, rt
Reference
Synthetic process of acaricide bifenazate
Liu, An-chang; Zou, Xiao-dong; Du, Chang-feng; Chen, Lu, Nongyao, 2014, 53(2), 102-103

Synthetic Circuit 10

Reaction Conditions
1.1 Catalysts: Palladium diacetate Solvents: 1,4-Dioxane ;  10 min, 20 °C
1.2 12 h, 20 °C
Reference
Suzuki-Miyaura cross coupling reactions with phenoldiazonium salts
Schmidt, Bernd; Hoelter, Frank, Organic & Biomolecular Chemistry, 2011, 9(13), 4914-4920

Synthetic Circuit 11

Reaction Conditions
1.1 Reagents: Bismuth nitrate Solvents: Acetone ;  2 h, 20 °C
1.2 Reagents: Sodium bicarbonate
Reference
Improved Protocol for Mononitration of Phenols with Bismuth(III) and Iron(III) Nitrates
Wasinska, Malgorzata; Korczewska, Anna; Giurg, Miroslaw; Skarzewski, Jacek, Synthetic Communications, 2015, 45(1), 143-150

Synthetic Circuit 12

Reaction Conditions
1.1 Reagents: Silica ,  Sodium nitrate ,  Sodium bisulfate Solvents: Dichloromethane
Reference
Nitration of phenols under mild and heterogeneous conditions
Zolfigol, Mohammad Ali; Ghaemi, Ezat; Madrakian, Elahe, Molecules [online computer file], 2001, 6(7), 614-620

Synthetic Circuit 13

Reaction Conditions
1.1 Reagents: Sodium nitrite ,  1-Butanaminium, N,N,N-tributyl-, tetraoxochromate(2-) (2:1) Solvents: Dichloromethane ;  69 h, reflux
Reference
Nitration of phenolic compounds and oxidation of hydroquinones using tetrabutylammonium chromate and dichromate under aprotic conditions
Pourali, Ali Reza; Goli, Arezou, Journal of Chemical Sciences (Bangalore, 2011, 123(1), 63-67

4-Hydroxy-3-nitrobiphenyl Raw materials

4-Hydroxy-3-nitrobiphenyl Preparation Products

4-Hydroxy-3-nitrobiphenyl Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:885-82-5)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI LI CHEN SHANG MAO Co., Ltd.
Audited Supplier Audited Supplier
(CAS:885-82-5)
XU NV SHI
15221998634
1986399151@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:885-82-5)
TANG SI LEI
15026964105
2881489226@qq.com

4-Hydroxy-3-nitrobiphenyl Related Literature

885-82-5 (4-Hydroxy-3-nitrobiphenyl) Related Products

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Amadis Chemical Company Limited
(CAS:885-82-5)4-Hydroxy-3-nitrobiphenyl
A842718
99%
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